Cas no 4776-00-5 (4-hydroxy-2H-1,3-benzodioxole-5-carboxylic acid)

• Product Name: 4-hydroxy-2H-1,3-benzodioxole-5-carboxylic acid
• CAS No: 4776-00-5
• MF: C₈H₆O₅
• MW: 182.130242824554
• CID: 3187103
• PubChem ID: 596467
• Update Time: 2025-04-21

4-hydroxy-2H-1,3-benzodioxole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE-5-CARBOXYLIC ACID, 4-HYDROXY-
• 4-hydroxy-2H-1,3-benzodioxole-5-carboxylic acid
• EAA77600
• MFCD00092233
• AKOS022706007
• 870-067-6
• 2-Hydroxy-3,4-methylenedioxybenzoic acid
• 4-Hydroxy-1,3-benzodioxole-5-carboxylic acid #
• EN300-736549
• 4-Hydroxybenzo[d][1,3]dioxole-5-carboxylicacid
• 4-hydroxy-1,3-dioxaindane-5-carboxylic acid
• 4-Hydroxy-1,3-benzodioxole-5-carboxylic acid
• 4-hydroxy-2H-1,3-benzodioxole-5-carboxylicacid
• SCHEMBL6616047
• SBMAXSKHTYXTKD-UHFFFAOYSA-N
• 4776-00-5
• 4-Hydroxybenzo[d][1,3]dioxole-5-carboxylic acid

• Inchi： 1S/C8H6O5/c9-6-4(8(10)11)1-2-5-7(6)13-3-12-5/h1-2,9H,3H2,(H,10,11)
• InChI Key： SBMAXSKHTYXTKD-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(=O)O)=C(C1=2)O

Computed Properties

• Exact Mass: 182.02152329g/mol
• Monoisotopic Mass: 182.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives